Cas no 862501-92-6 (Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate)

• Product Name: Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate
• CAS No: 862501-92-6
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• MDL: MFCD29922243
• CID: 4674111
• Update Time: 2025-06-14

Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate
• PCFGKTJBVISTMN-UHFFFAOYSA-N
• AX8301144
• t-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate
• 4-Amino-bicyclo[2.2.2]octane-1-carboxylic acid tert-butyl ester
• 1,1-Dimethylethyl 4-aminobicyclo[2.2.2]octane-1-carboxylate (ACI)
• Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate

• MDL： MFCD29922243
• Inchi： 1S/C13H23NO2/c1-11(2,3)16-10(15)12-4-7-13(14,8-5-12)9-6-12/h4-9,14H2,1-3H3
• InChI Key： PCFGKTJBVISTMN-UHFFFAOYSA-N
• SMILES： O=C(C12CCC(CC1)(N)CC2)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate

Comprehensive Overview of Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate (CAS No. 862501-92-6)

Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate (CAS No. 862501-92-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique bicyclic structure and functional groups. This compound, often referred to as a bicyclo[2.2.2]octane derivative, is characterized by its tert-butyl ester and primary amine functionalities, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate synthesis, applications in drug discovery, and its role in peptidomimetics, reflecting its growing importance in modern science.

The bicyclo[2.2.2]octane scaffold is a rigid, three-dimensional framework that mimics the structural features of natural peptides, making it invaluable in the design of bioactive molecules. This rigidity enhances binding affinity and metabolic stability, which are critical factors in medicinal chemistry. Recent trends in drug development emphasize the need for novel scaffolds to overcome challenges like drug resistance and poor bioavailability. As a result, Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate has become a focal point for researchers exploring new therapeutic agents targeting GPCRs, enzymes, and other biological targets.

In addition to its pharmaceutical applications, Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate is also studied for its potential in material science. Its robust structure and functional groups allow for incorporation into polymers and coatings, offering improved mechanical properties and chemical resistance. Searches for high-performance materials and advanced polymers often lead to compounds like this, highlighting its cross-disciplinary relevance. The compound’s CAS No. 862501-92-6 is frequently queried in chemical databases, underscoring its importance in both academic and industrial settings.

Another area of interest is the green chemistry aspect of synthesizing Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly synthetic routes and catalytic methods to produce this compound efficiently. Questions about solvent-free reactions and atom economy are common among chemists aiming to minimize environmental impact while maintaining high yields and purity.

The compound’s stereochemistry and conformational stability also make it a subject of interest in computational chemistry and molecular modeling. Advanced techniques like density functional theory (DFT) are employed to predict its behavior in various chemical environments, aiding in the rational design of derivatives. This aligns with the broader trend of integrating AI-driven drug design and machine learning in chemistry, topics that dominate contemporary scientific discourse.

In summary, Tert-butyl 4-aminobicyclo[2.2.2]octane-1-carboxylate (CAS No. 862501-92-6) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its unique structure and functional versatility ensure its continued relevance in cutting-edge research, addressing some of the most pressing challenges in science today.